Cas no 1021215-30-4 (N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1021215-30-4
• MF: C₂₀H₂₃N₃O₅S₂
• MW: 449.543722391129
• CID: 6207737
• PubChem ID: 25856271
• Update Time: 2025-10-19

N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide
• VU0636965-1
• 1021215-30-4
• F5139-0241
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
• AKOS024499916
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methylsulfonylpiperidine-4-carboxamide

• Inchi： 1S/C20H23N3O5S2/c1-3-27-16-6-4-5-14-11-17(28-18(14)16)15-12-29-20(21-15)22-19(24)13-7-9-23(10-8-13)30(2,25)26/h4-6,11-13H,3,7-10H2,1-2H3,(H,21,22,24)
• InChI Key： OGIOYLZDTZISBB-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2=NC(=CS2)C2=CC3C=CC=C(C=3O2)OCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 449.10791319g/mol
• Monoisotopic Mass: 449.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide and Its Significance in Modern Chemical Biology

N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1021215-30-4) represents a novel compound with a complex and intriguing molecular structure that has garnered significant attention in the field of chemical biology. This compound, characterized by its intricate heterocyclic framework, combines elements of benzofuran, thiazole, and piperidine moieties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular architecture of N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide is particularly noteworthy due to its ability to interact with biological targets in a multifaceted manner. The presence of the benzofuran ring introduces a hydrophobic pocket that can engage with lipid-rich environments, while the thiazole and piperidine rings provide additional binding sites for interaction with protein targets. This structural complexity suggests potential applications in modulating various biological pathways, making it a subject of intense interest for researchers.

In recent years, there has been a surge in the development of small molecules that can modulate protein-protein interactions (PPIs) as a means of therapeutic intervention. N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide has emerged as a compound that holds promise in this area. Its unique structural features allow it to disrupt or stabilize PPIs, which are often implicated in various diseases, including cancer and inflammatory disorders. The ability to modulate these interactions could lead to the development of novel therapeutic strategies that target the underlying mechanisms of these conditions.

The synthesis of N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide involves a series of well-designed chemical transformations that highlight the expertise and precision required in modern organic synthesis. The introduction of the 7-hydroxyethyl group into the benzofuran ring and the subsequent functionalization with a thiazole moiety are critical steps that contribute to the compound's overall bioactivity. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also underscore the importance of innovative approaches in drug discovery.

The pharmacological properties of N-[4-(7-hydroxyethyl)-1-benzofuran]-2-yloxy)-3H-thiazole]carboxylic acid have been extensively studied in recent years. Research has shown that this compound exhibits significant inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, studies have demonstrated its potential as an inhibitor of JAK kinases, which are known to play a crucial role in inflammatory responses and immune regulation. By targeting these kinases, N-[4-(7-hydroxyethyl)-1-benzofuran]-2-yloxy)-3H-thiazole]carboxylic acid may offer a new therapeutic approach for conditions such as rheumatoid arthritis and other autoimmune diseases.

In addition to its enzymatic activity, N-[4-(7-hydroxyethyl)-1-benzofuran]-2-yloxy)-3H-thiazole]carboxylic acid has also been investigated for its potential effects on cellular signaling pathways. Preliminary studies suggest that it can modulate pathways involving NFκB, a transcription factor central to inflammatory processes. By inhibiting NFκB activation, this compound may help reduce inflammation and related symptoms, providing a potential treatment for chronic inflammatory conditions.

The structural features of N-[4-(7-hydroxyethyl)-1-benzofuran]-2-yloxy)-3H-thiazole]carboxylic acid also make it an attractive scaffold for further derivatization and optimization. Researchers have explored various modifications to enhance its bioactivity and pharmacokinetic properties. For example, changes to the methanesulfonyl group or the piperidine moiety have been investigated to improve solubility and metabolic stability. These efforts highlight the dynamic nature of drug discovery research, where continuous refinement is essential for developing effective therapeutics.

The growing body of evidence supporting the potential of N-[4-(7-hydroxyethyl)-1-benzofuran]-2-yloxy)-3H-thiazole]carboxylic acid has prompted further investigation into its mechanism of action. Advanced techniques such as X-ray crystallography and computational modeling have been employed to elucidate how this compound interacts with its biological targets at the atomic level. These studies not only provide valuable insights into its mode of action but also help guide future modifications aimed at enhancing its therapeutic efficacy.

In conclusion, N-[4-(7-hydroxyethyl)-1-benzofuran]-2-yloxy)-3H-thiazole]carboxylic acid (CAS No. 1021215-30-4) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its complex structure, combined with its demonstrated bioactivity against various disease-related targets, makes it a compelling subject for further research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.